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Compound of Interest

Compound Name: Lansoprazole N-oxide

Cat. No.: B194826 Get Quote

Essential Safety and Handling Guide for
Lansoprazole N-oxide
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals engaged in the handling of Lansoprazole N-oxide. The following

procedures for personal protective equipment (PPE), operational handling, and disposal are

designed to ensure a safe laboratory environment and maintain compound integrity.

Hazard Identification and Safety Data Summary
Lansoprazole N-oxide is a potential impurity of the proton pump inhibitor lansoprazole and

should be handled with care.[1] The primary known hazard is that it is harmful if swallowed.[2]

[3]
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Property Value Source

Chemical Name

2-[[[3-methyl-1-oxido-4-(2,2,2-

trifluoroethoxy)-2-

pyridinyl]methyl]sulfinyl]-1H-

benzimidazole

[2]

CAS Number 213476-12-1 [2]

Molecular Formula C16H14F3N3O3S

Molecular Weight 385.4 g/mol

Appearance Solid

Purity ≥98%

Primary Hazard Harmful if swallowed (H302)

Storage Temperature -20°C

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following PPE is mandatory when

handling Lansoprazole N-oxide.

Protection Type Recommended Equipment Rationale

Eye/Face Protection
Tightly fitting safety goggles

with side-shields.

To protect against splashes

and airborne particles.

Skin Protection

- Impervious clothing. -

Chemical-resistant gloves

(e.g., nitrile).

To prevent skin contact.

Gloves should be inspected

before use and disposed of

properly after handling.

Respiratory Protection

- Use in a well-ventilated area.

- A laboratory fume hood or

other local exhaust ventilation

is recommended.

To avoid inhalation of dust and

aerosols.
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Operational Handling and Storage Protocols
Adherence to these step-by-step procedures is crucial for safe handling and maintaining the

quality of Lansoprazole N-oxide.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store the container in a tightly sealed state in a dry and well-ventilated area. For

long-term stability, store at -20°C.

Labeling: Ensure the container is clearly labeled with the chemical name and hazard

warnings.

Handling and Experimental Use
Preparation: Before handling, ensure you have read and understood this safety guide. An

emergency eyewash station and safety shower should be readily accessible.

Containment: All handling of Lansoprazole N-oxide powder, including weighing and

transferring, should be conducted within a certified chemical fume hood or a ventilated

balance enclosure to minimize inhalation risk.

Weighing and Transfer:

Use appropriate tools (e.g., spatulas) for transferring the solid.

Avoid generating dust.

Close the container tightly after each use.

Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

DMSO is a known solvent for Lansoprazole N-oxide.

Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if

gloves were worn. Do not eat, drink, or smoke in the laboratory area.
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Emergency Procedures
Situation First Aid Measures

If Swallowed
Immediately call a poison center or doctor.

Rinse mouth.

If Inhaled
Move the person to fresh air. If symptoms

persist, consult a doctor.

In Case of Skin Contact

The product is generally not considered a skin

irritant. However, it is good practice to wash the

affected area with soap and water.

In Case of Eye Contact
Rinse the opened eye for several minutes under

running water.

Accidental Release

- Evacuate unnecessary personnel. - Wear

appropriate PPE. - Sweep or vacuum up the

spilled material, minimizing dust generation. -

Collect the waste in a suitable, closed container

for disposal. - Clean the spill area thoroughly. -

Prevent the material from entering drains or

waterways.

Disposal Plan
Proper disposal of Lansoprazole N-oxide and its containers is essential to prevent

environmental contamination and comply with regulations.

Waste Collection:

Collect all waste material containing Lansoprazole N-oxide, including contaminated

consumables (e.g., gloves, wipes), in a clearly labeled, sealed, and appropriate hazardous

waste container.

Disposal Method:

Dispose of the chemical waste through a licensed hazardous material disposal company.
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The product may be burned in a chemical incinerator equipped with an afterburner and

scrubber.

Do not dispose of the material down the drain or into the environment.

Container Disposal:

Empty containers should be treated as hazardous waste and disposed of in the same

manner as the chemical.

Regulatory Compliance:

All disposal activities must adhere to local, regional, and national environmental

regulations.
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Caption: Workflow for the safe handling of Lansoprazole N-oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. cdn.caymanchem.com [cdn.caymanchem.com]

3. Lansoprazole N-oxide | C16H14F3N3O3S | CID 23656863 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Personal protective equipment for handling
Lansoprazole N-oxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b194826#personal-protective-equipment-for-handling-
lansoprazole-n-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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